Cas no 1217463-36-9 ((R)-tert-Butyl 2-butylpiperazine-1-carboxylate hydrochloride)

• Product Name: (R)-tert-Butyl 2-butylpiperazine-1-carboxylate hydrochloride
• CAS No: 1217463-36-9
• MF: C₁₃H₂₇ClN₂O₂
• MW: 278.818682909012
• MDL: MFCD11101217
• CID: 1030397
• PubChem ID: 45072233
• Update Time: 2025-04-20

(R)-tert-Butyl 2-butylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-butylpiperazine-1-carboxylate hydrochloride
• tert-butyl (2R)-2-butylpiperazine-1-carboxylate,hydrochloride
• (r)-1-n-boc-2-n-butylpiperazine hydrochloride
• (R)-1-N-BOC-2-N-BUTYLPIPERAZINE-HCl
• AK133980
• KB-144253
• tert-butyl (R)-2-butylpiperazine-1-carboxylate hydrochloride
• AKOS015922900
• DTXSID70662472
• (R)-n-boc-2-n-butylpiperazine HCl
• CS-0442589
• 1217463-36-9
• (R)-tert-Butyl2-butylpiperazine-1-carboxylatehydrochloride
• tert-Butyl (2R)-2-butylpiperazine-1-carboxylate--hydrogen chloride (1/1)

• MDL： MFCD11101217
• Inchi： 1S/C13H26N2O2.ClH/c1-5-6-7-11-10-14-8-9-15(11)12(16)17-13(2,3)4;/h11,14H,5-10H2,1-4H3;1H/t11-;/m1./s1
• InChI Key： CUEVHLSHYHGZFJ-RFVHGSKJSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCNC[C@H]1CCCC)=O

Computed Properties

• Exact Mass: 278.1761058g/mol
• Monoisotopic Mass: 278.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų